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Compound of Interest

Compound Name: Tetraphosphorus decaoxide

Cat. No.: B091053

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of tetraphosphorus decaoxide (P4O10). It includes quantitative data, detailed experimental
protocols for the determination of these properties, and visualizations of key chemical
processes. This document is intended to serve as a critical resource for professionals in
research, chemical synthesis, and drug development who utilize or study phosphorus
compounds.

Core Thermodynamic Properties

Tetraphosphorus decaoxide, a potent dehydrating agent and the anhydride of phosphoric
acid, possesses well-defined thermodynamic properties that are crucial for understanding its
reactivity and for process design. The standard thermodynamic properties for both the solid
and gaseous states are summarized below.

The following tables present the standard enthalpy of formation (AfH®), standard molar entropy
(S°), and Gibbs free energy of formation (AfG®) for the solid and gaseous phases of P4O1o.

Table 1: Standard Thermodynamic Properties of Solid P4O1o (S)
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Thermodynamic

. Value Units Source(s)
Quantity
Standard Enthalpy of

_ -3009.94 kJ/mol [1]
Formation (AfH°®)
-2984 kJ/mol [21[31[41[5]
-3110 kJ/mol [6]
Standard Molar

228.82 J/mol-K [1]

Entropy (S°)
Gibbs Free Energy of

. -2675.2 kJ/mol [71[8]
Formation (AfG°®)
-2697.0 kJ/mol [9][10]

Table 2: Standard Thermodynamic Properties of Gaseous P40O10 (Q)

Thermodynamic

. Value Units Source(s)
Quantity
Standard Enthalpy of

_ -2904.09 kJ/mol [12][12][13]
Formation (AfH°)
Standard Molar
Entropy (S° gas, 1 403.96 J/mol-K [11][12][13]

bar)

The heat capacity (Cp°) of P4O1o0 is a function of temperature. The NIST WebBook provides
parameters for the Shomate Equation, which describes this relationship.[1][11][12]

Shomate Equation: Cp°(t) = A + B:t + C-t2 + D-t3 + E/t2 where t = temperature (K) / 1000.

Table 3: Shomate Equation Parameters for Solid P2O10 (298-1500 K)
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Parameter Value

A 67.70925
B 576.4548
C -219.7520
D 18.93072
E -0.774806
F -3056.437
G 144.1321
H -3009.940

Source:[1][12]

Table 4: Shomate Equation Parameters for Gaseous P4O10 (298-600 K)

Parameter Value

A -10.70062
B 979.3740
C -1152.412
D 513.8161
E -0.326534
F -2936.352
G 143.8585
H -2904.085

Source:[11][13]

Experimental Protocols
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The determination of the thermodynamic properties of P4O1o relies on precise calorimetric and
vapor pressure measurements. The following sections outline the methodologies for these key
experiments.

The standard enthalpy of formation of P4O1o0 is determined by measuring the heat of
combustion of white phosphorus in a bomb calorimeter.

Objective: To measure the heat of combustion (AcE) of white phosphorus to form solid P4O1o
and to calculate the standard enthalpy of formation (AfH®).

Materials:

e Parr 1341 Plain Jacket Bomb Calorimeter or equivalent
» High-purity white phosphorus (a-form)

o High-pressure oxygen cylinder (99.5%+ purity)

e Benzoic acid (calibration standard)

e Platinum fuse wire

 Digital thermometer with a precision of £0.001 °C
e Analytical balance (£0.0001 g)

e 2000 mL volumetric flask

o Deionized water

Procedure:

» Calorimeter Calibration:

1. A pellet of benzoic acid (approx. 0.2 g) is accurately weighed and placed in the fuel
capsule.[11]
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2. A 10 cm length of platinum fuse wire is attached to the electrodes of the bomb head,
ensuring it makes contact with the benzoic acid pellet.[1]

3. The bomb is sealed and flushed with oxygen to remove atmospheric nitrogen. It is then
pressurized with pure oxygen to approximately 30 atm.[1][5]

4. The bomb is submerged in a precisely measured volume (e.g., 2000 mL) of deionized
water in the calorimeter bucket.[1][14]

5. The system is allowed to reach thermal equilibrium while stirring. The initial temperature is
recorded for several minutes to establish a baseline.[14]

6. The sample is ignited. The temperature is recorded every minute until it reaches a
maximum and then begins to cool.[1]

7. The final temperature is determined after correcting for heat exchange with the
surroundings.

8. The heat capacity of the calorimeter (C_cal) is calculated using the known heat of
combustion of benzoic acid.

o Combustion of White Phosphorus:

1. Due to its high reactivity, a sample of white phosphorus (approx. 0.6 g) is handled under
an inert atmosphere.[3]

2. The phosphorus is sealed in a sample holder that is impervious to oxygen but will rupture
upon ignition.[3]

3. The sample holder is placed in the bomb, and the procedure (steps 2-7 from calibration) is
repeated.

4. After the experiment, the bomb is vented slowly, and the interior is inspected for any
unburned phosphorus or soot.[11] The solid product is confirmed to be P4O1o.

e Calculations:
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1. The total heat released (g_total) is calculated from the temperature change and the heat
capacity of the calorimeter.

2. The heat of combustion of phosphorus at constant volume (AcE) is determined.
3. The enthalpy of combustion (AcH) is calculated from AcE.

4. The standard enthalpy of formation of P4O10(S) is calculated using Hess's Law and the
balanced chemical equation: Pa(s, white) + 502(g) — P40O1o0(S).

Objective: To measure the vapor pressure of P4O1o0 at various temperatures to determine its
heat of sublimation.

Materials:

Static vapor pressure apparatus with a temperature-controlled sample bulb, a pressure
transducer, and a vacuum system.

High-purity crystalline P4O1o.

Constant temperature bath.

High-precision pressure gauge (e.g., U-tube manometer or electronic transducer).[15]
Procedure:
o Sample Preparation: A sample of P4O1o is placed in the sample bulb of the apparatus.

» Degassing: The apparatus is connected to a vacuum pump, and the sample is degassed to
remove any adsorbed volatile impurities. The system is evacuated to a pressure of
approximately 13.3 Pa.[15] This process may be repeated several times, breaking the
vacuum with an inert gas like nitrogen.[15]

¢ Measurement:

1. The sample bulb is placed in the constant temperature bath set to the desired starting
temperature.
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2. The system is allowed to reach thermal equilibrium.

3. The pressure of the vapor in equilibrium with the solid is measured by the pressure
transducer.

4. This measurement is repeated at several different temperatures.
e Data Analysis:
1. The vapor pressure data is plotted as In(P) versus 1/T (Clausius-Clapeyron plot).

2. The slope of the resulting line is equal to -AH_sub / R, where AH_sub is the enthalpy of
sublimation and R is the ideal gas constant.

Key Reactions and Visualizations

The most significant reaction of tetraphosphorus decaoxide is its vigorous and exothermic
hydrolysis to form phosphoric acid.[16] This reaction is fundamental to the industrial production
of high-purity phosphoric acid via the "thermal process".[17]

Balanced Chemical Equation: P4O1o(s) + 6H20(l) - 4HsPOa(aq)[2][4][10][18][19]

The reaction proceeds through the breaking of P-O-P bonds in the cage-like structure of P4aO1o0
and the formation of P-OH bonds.

4 Reactants )
P4O1o0 (S) Hydroly3|§
4 H3POa4 (aq)
Phosphoric Acid
6 H20 ()
Water
N y,

Click to download full resolution via product page

Caption: Reaction pathway for the hydrolysis of P4O10 to phosphoric acid.
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The following diagram illustrates the logical workflow for the experimental determination of the

enthalpy of formation of P4O10 using bomb calorimetry.

é Setup & Calibration

1. Weigh Benzoic Acid
(Calibration Standard)

l

2. Assemble Bomb
(Sample + Fuse Wire)

l

3. Pressurize with O2

l

~

4. Submerge in Water Bath

5. Ignite & Record AT

;

6. Calculate Calorimeter
Heat Capacity (C_cal)

. =

\\\
~

\\gse C_cal
<

NG

P4 Combustion

7. Weigh White Phosphorus (P4)
in Inert Atmosphere

8. Repeat Steps 2-5

\\

9. Measure Total Heat
Released (g_total = C_cal * AT)

Data Analysis

10. Calculate AcE and AcH
for Phosphorus Combustion

11. Apply Hess's Law

12. Determine AfH® of P4O1o(S)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Thermodynamic
Properties of Tetraphosphorus Decaoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091053#thermodynamic-properties-of-
tetraphosphorus-decaoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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